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Compound of Interest

Compound Name: 2,3-Dimethylbenzoic acid

Cat. No.: B195844

An In-depth Technical Guide to 2,3-Dimethylbenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dimethylbenzoic acid, also known by synonyms such as Hemellitic acid and vic.-0-Xylylic
acid, is an aromatic carboxylic acid with the chemical formula CoH1002.[1][2] Its structure,
featuring a benzoic acid core with two methyl groups at the 2 and 3 positions, makes it a
valuable intermediate and building block in various fields of chemical synthesis.[3] This
technical guide provides a comprehensive overview of its chemical and physical properties,
spectroscopic data, synthesis protocols, applications, and safety information.

Chemical and Physical Properties

2,3-Dimethylbenzoic acid is a white to off-white crystalline powder.[3] It is functionally related
to benzoic acid.[2] Key quantitative properties are summarized in the tables below for easy
reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference
CAS Number 603-79-2 [1][21[3]
Molecular Formula CoH1002 [1][4]
Molecular Weight 150.17 g/mol [11[2]
Appearance White to off-white crystalline 315]
powder
Melting Point 144-146 °C [3][6]
Boiling Point 281.5+9.0 °C at 760 mmHg [3]
Density 1.1+0.1 g/cm3 [3]
Flash Point 129.6 + 13.4 °C [3]
pKa 4.02 [7]
Solubility in water Very soluble [7]

ble 2: Chemical Identii

Identifier Value Reference

IUPAC Name 2,3-dimethylbenzoic acid [2][4]
InChl=1S/C9H1002/c1-6-4-3-

InChl 5-8(7(6)2)9(10)11/h3-5H,1- [2][6]
2H3,(H,10,11)
RIZUCYSQUWMQLX-

InChlKey [41[6]
UHFFFAOYSA-N

SMILES CC1=C(C(=CC=C1)C(=0)O)C  [2][4]

EC Number 210-058-0 [2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 2,3-
Dimethylbenzoic acid. Key spectral data are summarized below.
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Table 3: Spectroscopic Data Summary

Spectroscopy Key Features Reference

'H NMR Spectra available for 8]
reference.

13C NMR Spectra available for -
reference.

Spectra available for
IR [2][9]
reference.

Spectra available for
Mass Spectrometry [2]
reference.

Experimental Protocols
Synthesis of 2,3-Dimethylbenzoic Acid from o-Xylene

A common synthetic route to 2,3-Dimethylbenzoic acid involves the reaction of o-xylene.[10]
While specific reaction conditions can vary, a general procedure is outlined below.

Materials:

o-Xylene

A suitable carboxylating agent (e.g., carbon dioxide with a strong base)

An appropriate solvent (e.g., ether)

Hydrochloric acid (1 mol/L)

Sodium hydroxide solution (10% wi/w)

Procedure:

e The reaction is initiated by treating o-xylene with a carboxylating agent in a suitable solvent.

o Upon completion of the reaction, 150 mL of water is added, and the mixture is stirred for 30
minutes.[11]
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e The reaction mixture is then extracted three times with 50 mL of ether.[11]

e The organic phases are combined, concentrated, and dried to yield the crude 2,3-
dimethylbenzoic acid as an off-white solid.[11]

Purification by Recrystallization

The crude product can be purified to obtain a white solid.
Procedure:

e The crude 2,3-dimethylbenzoic acid is dissolved in 20 mL of a 10% (w/w) sodium
hydroxide solution.[11]

e The solution is filtered to remove any insoluble matter.[11]

e The pH of the filtrate is adjusted to 1 using 1 mol/L hydrochloric acid and left to stand at room
temperature for 60 minutes to allow for precipitation.[11]

» For further crystallization, the mixture is cooled to -10°C.[11]

e The resulting crystals are collected by filtration and dried to yield pure, white 2,3-
dimethylbenzoic acid.[11]

Spectroscopic Characterization

For characterization, standard spectroscopic techniques are employed.

 NMR Spectroscopy: A small sample (5-10 mg) is dissolved in a deuterated solvent (e.g.,
CDCIs or DMSO-ds) and analyzed using a high-field NMR spectrometer.[12]

e IR Spectroscopy: The infrared spectrum can be obtained using techniques such as KBr
pellet or Attenuated Total Reflectance (ATR).[2][9]

e Mass Spectrometry: The molecular weight and fragmentation pattern can be determined
using techniques like Gas Chromatography-Mass Spectrometry (GC-MS).[2]

Applications in Research and Drug Development
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2,3-Dimethylbenzoic acid serves as a key intermediate in the synthesis of various biologically

active molecules.

Veterinary Medicine: It is a crucial precursor in the production of medetomidine, a sedative
and analgesic agent used in veterinary medicine.[3][13]

Trypanosoma brucei Inhibitors: It is used as a reagent in the synthesis of pyridyl
benzamides, which are being investigated as inhibitors for the kinetoplastid Trypanosoma
brucei, the parasite responsible for African sleeping sickness.[3][11]

Neuroactive Compounds: It is also a reagent in the synthesis of 2,3-Dihydro-1H-isoindole-4-
carboxylic Acid derivatives, which are explored for the treatment of various neurological and
psychiatric disorders, including neurodegenerative diseases, depression, and anxiety.[11]

Organic Synthesis: Beyond specific pharmaceutical applications, it is a versatile reagent in
broader organic synthesis for creating complex organic molecules for materials science and
agrochemicals.[13] Benzoic acid and its derivatives have shown potential in cancer research.
[14][15]

Safety and Handling

2,3-Dimethylbenzoic acid is classified as an irritant.[2]

Hazards: It causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[2][16][17]

Handling: Handle with gloves, and use proper glove removal techniques.[16] Avoid dust
formation and breathing dust, vapor, mist, or gas.[7][16] Ensure adequate ventilation.[16]
Wash thoroughly after handling.[7]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances like oxidizing agents.[7]

First Aid:

o Skin Contact: Wash with plenty of soap and water.[5]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[16]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[7]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water.[7] In all cases of exposure, seek medical attention.

[7]

Logical Workflow

The following diagram illustrates the general workflow from synthesis to characterization and
application of 2,3-Dimethylbenzoic acid.
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Caption: Workflow for Synthesis and Analysis of 2,3-Dimethylbenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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